Cas no 1261906-94-8 (2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid
• CAS No: 1261906-94-8
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• MDL: MFCD18320599
• CID: 1223037
• PubChem ID: 53226500
• Update Time: 2025-11-07

2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid
• MFCD18320599
• 2'-Fluoro-4'-methoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261906-94-8
• DTXSID10690118
• 2-(2-Fluoro-4-methoxyphenyl)-4-nitrobenzoic acid, 95%

• MDL： MFCD18320599
• Inchi： 1S/C14H10FNO5/c1-21-9-3-5-10(13(15)7-9)12-6-8(16(19)20)2-4-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： WUYRZXNVPAAXFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.05430058g/mol
• Monoisotopic Mass: 291.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid

Introduction to 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic Acid (CAS No. 1261906-94-8)

2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic acid, also known by its CAS registry number 1261906-94-8, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a nitro group at the 4-position and a fluoro-methoxy-substituted phenyl group at the 2-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic acid involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and nitration. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of pharmacological applications, 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic acid has shown promising activity as a potential lead compound in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has highlighted its role as a modulator of cellular signaling pathways, which could be exploited for the development of novel anticancer therapies.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, its stability under different environmental conditions has been thoroughly investigated, ensuring its suitability for long-term storage and transportation.

From an environmental perspective, the biodegradability and toxicity profiles of CAS No. 1261906-94-8 have been extensively studied to assess its potential impact on ecosystems. Recent findings indicate that the compound exhibits low toxicity to aquatic organisms when exposed to concentrations within regulatory limits. However, ongoing research is focused on optimizing its degradation pathways to minimize any adverse effects on the environment.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)-4-nitrobenzoic acid (CAS No. 1261906-94-8) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.